![molecular formula C17H18N2O3S B2641924 N-((5-cyclopropylpyridin-3-yl)methyl)-2,3-dihydrobenzofuran-5-sulfonamide CAS No. 2034393-16-1](/img/structure/B2641924.png)
N-((5-cyclopropylpyridin-3-yl)methyl)-2,3-dihydrobenzofuran-5-sulfonamide
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Description
N-((5-cyclopropylpyridin-3-yl)methyl)-2,3-dihydrobenzofuran-5-sulfonamide is a useful research compound. Its molecular formula is C17H18N2O3S and its molecular weight is 330.4. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
- Research indicates that compounds similar to N-((5-cyclopropylpyridin-3-yl)methyl)-2,3-dihydrobenzofuran-5-sulfonamide have been evaluated for their potential in blocking cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory process. Such compounds have shown promise in vitro and in vivo, contributing to the development of selective inhibitors with favorable pharmacokinetic profiles (Penning et al., 1997).
Development of Analytical Techniques
- The compound has been involved in the development of sensitive analytical methods like enzyme-linked immunosorbent assay (ELISA) for detecting sulfonamide antibiotics in biological samples. This demonstrates its utility in enhancing food safety and regulatory compliance (Adrián et al., 2009).
Chemical Synthesis Innovations
- There has been progress in the chemical synthesis of sulfonamides, including those structurally related to the compound . These advancements in synthetic methods expand the possibilities for creating various sulfonamide-based compounds for different applications (Rozentsveig et al., 2013).
Environmental Degradation Studies
- The compound has been used in studying the environmental degradation of sulfonamide antibiotics, highlighting the need to understand the persistence and breakdown of such chemicals in the environment (Ricken et al., 2013).
Sensor Development
- Sulfonamides have been utilized in developing sensors for detecting specific substances in biological samples. This showcases their role in improving diagnostic methods and monitoring drug levels in clinical settings (Chasta & Goyal, 2015).
Antimicrobial Research
- Compounds structurally related to the mentioned sulfonamide have been synthesized and evaluated for their antimicrobial activity, showcasing their potential in developing new antibacterial and antifungal agents (Azzam et al., 2020).
Protein Binding Studies
- Sulfonamides, including those structurally similar to the compound , have been used in studies to understand protein binding mechanisms. This research contributes to a better understanding of drug-protein interactions and their implications (Jun et al., 1971).
Molecular Structure Analysis
- The study of sulfonamides, including structurally related compounds, has extended to analyzing their crystal structures. This contributes to understanding the molecular properties that influence their pharmacological activity (Cai et al., 2009).
Pharmacological Mechanism Research
- Research on sulfonamides, including compounds structurally similar to the one , has contributed to understanding the pharmacological mechanisms of antimicrobial action. This aids in the design of more effective antibiotics and understanding resistance mechanisms (Roland et al., 1979).
Properties
IUPAC Name |
N-[(5-cyclopropylpyridin-3-yl)methyl]-2,3-dihydro-1-benzofuran-5-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O3S/c20-23(21,16-3-4-17-14(8-16)5-6-22-17)19-10-12-7-15(11-18-9-12)13-1-2-13/h3-4,7-9,11,13,19H,1-2,5-6,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMRZGDSNPOLGJH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CN=CC(=C2)CNS(=O)(=O)C3=CC4=C(C=C3)OCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.